![molecular formula C17H18FNO2 B259415 N-(4-fluorobenzyl)-2-(3-methylphenoxy)propanamide](/img/structure/B259415.png)
N-(4-fluorobenzyl)-2-(3-methylphenoxy)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-fluorobenzyl)-2-(3-methylphenoxy)propanamide, also known as FUBPB22, is a synthetic cannabinoid that belongs to the phenylacetylindole family. It is a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. The endocannabinoid system is involved in various physiological processes such as pain perception, appetite, mood, and immune response. FUBPB22 has been extensively studied for its potential therapeutic applications and as a tool for scientific research.
Mechanism of Action
N-(4-fluorobenzyl)-2-(3-methylphenoxy)propanamide acts as a potent agonist of the CB1 and CB2 receptors, which are G protein-coupled receptors that are widely expressed in the central nervous system and peripheral tissues. Upon binding to these receptors, this compound activates various intracellular signaling pathways that modulate the release of neurotransmitters and other signaling molecules. The activation of the endocannabinoid system by this compound can lead to various physiological and behavioral effects, depending on the tissue and cell type.
Biochemical and physiological effects:
This compound has been shown to modulate the release of various neurotransmitters such as dopamine, serotonin, and glutamate in different brain regions. It has also been shown to affect the activity of ion channels and transporters, which are involved in the regulation of neuronal excitability and synaptic transmission. This compound has been shown to modulate pain perception, appetite, and anxiety-like behavior in animal models. Furthermore, this compound has been shown to have anti-inflammatory and immunomodulatory effects, which may have therapeutic implications in various diseases.
Advantages and Limitations for Lab Experiments
N-(4-fluorobenzyl)-2-(3-methylphenoxy)propanamide has several advantages as a research tool, including its high potency and selectivity for the CB1 and CB2 receptors. It is also stable and can be easily synthesized in the laboratory. However, this compound has some limitations, including its potential toxicity and the lack of long-term safety data. Furthermore, the use of synthetic cannabinoids in research requires careful consideration of ethical and legal issues.
Future Directions
There are several future directions for research on N-(4-fluorobenzyl)-2-(3-methylphenoxy)propanamide and other synthetic cannabinoids. One area of interest is the development of new synthetic cannabinoids with improved pharmacological properties and therapeutic potential. Another area of interest is the investigation of the endocannabinoid system in various disease states, such as chronic pain, neurodegenerative disorders, and cancer. Furthermore, the safety and long-term effects of synthetic cannabinoids on human health need to be further studied and understood.
Synthesis Methods
N-(4-fluorobenzyl)-2-(3-methylphenoxy)propanamide can be synthesized using various methods, including the reaction of 4-fluorobenzyl chloride with 3-methylphenoxypropanol in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with phenylacetyl chloride to yield this compound. The synthesis of this compound requires expertise in organic chemistry and should only be performed by trained professionals in a laboratory setting.
Scientific Research Applications
N-(4-fluorobenzyl)-2-(3-methylphenoxy)propanamide has been used as a research tool to investigate the role of the endocannabinoid system in various physiological and pathological conditions. It has been shown to modulate pain perception, appetite, and anxiety-like behavior in animal models. This compound has also been used to study the effects of cannabinoids on cancer cells and the immune system. Furthermore, this compound has been used as a reference compound for the development of new synthetic cannabinoids with potential therapeutic applications.
properties
Molecular Formula |
C17H18FNO2 |
---|---|
Molecular Weight |
287.33 g/mol |
IUPAC Name |
N-[(4-fluorophenyl)methyl]-2-(3-methylphenoxy)propanamide |
InChI |
InChI=1S/C17H18FNO2/c1-12-4-3-5-16(10-12)21-13(2)17(20)19-11-14-6-8-15(18)9-7-14/h3-10,13H,11H2,1-2H3,(H,19,20) |
InChI Key |
XWPAYLRNQDROHG-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)OC(C)C(=O)NCC2=CC=C(C=C2)F |
Canonical SMILES |
CC1=CC(=CC=C1)OC(C)C(=O)NCC2=CC=C(C=C2)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.